Cas no 40566-13-0 (5-Iodo-1H-pyrrole-2-carbaldehyde)

• Product name: 5-Iodo-1H-pyrrole-2-carbaldehyde
• CAS No: 40566-13-0
• MF: C₅H₄INO
• MW: 220.995833396912
• MDL: MFCD17169797
• CID: 1090677
• PubChem ID: 15321733

5-Iodo-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-1H-pyrrole-2-carbaldehyde
• 5-Iodo-1H-pyrrole-2-carbaxaldehyde
• SB62918
• 40566-13-0
• DTXSID50571432

• MDL： MFCD17169797
• Inchi： InChI=1S/C5H4INO/c6-5-2-1-4(3-8)7-5/h1-3,7H
• InChI Key： VUNNAXZCSADOPQ-UHFFFAOYSA-N
• SMILES： C1=C(C=O)NC(=C1)I

Computed Properties

• Exact Mass: 220.93376g/mol
• Monoisotopic Mass: 220.93376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 96.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.9Ų